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  4. (4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
(4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate (4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
Brand Name: Vulcanchem
CAS No.: 164534-34-3
VCID: VC0064207
InChI: InChI=1S/C20H22N4O4S2/c1-11-17(29-19(21-11)23-3-7-27-8-4-23)13-15(25)14(16(13)26)18-12(2)22-20(30-18)24-5-9-28-10-6-24/h3-10H2,1-2H3
SMILES: CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-]
Molecular Formula: C20H22N4O4S2
Molecular Weight: 446.5 g/mol

(4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate

CAS No.: 164534-34-3

Main Products

VCID: VC0064207

Molecular Formula: C20H22N4O4S2

Molecular Weight: 446.5 g/mol

(4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate - 164534-34-3

CAS No. 164534-34-3
Product Name (4E)-4-(4-Methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
Molecular Formula C20H22N4O4S2
Molecular Weight 446.5 g/mol
IUPAC Name (4E)-4-(4-methyl-2-morpholin-4-ium-4-ylidene-1,3-thiazol-5-ylidene)-2-(4-methyl-2-morpholin-4-yl-1,3-thiazol-5-yl)-3-oxocyclobuten-1-olate
Standard InChI InChI=1S/C20H22N4O4S2/c1-11-17(29-19(21-11)23-3-7-27-8-4-23)13-15(25)14(16(13)26)18-12(2)22-20(30-18)24-5-9-28-10-6-24/h3-10H2,1-2H3
Standard InChIKey JTMSICWTZWHBFN-UHFFFAOYSA-N
Isomeric SMILES CC1=C(SC(=N1)N2CCOCC2)C3=C(/C(=C\4/C(=NC(=[N+]5CCOCC5)S4)C)/C3=O)[O-]
SMILES CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-]
Canonical SMILES CC1=C(SC(=N1)N2CCOCC2)C3=C(C(=C4C(=NC(=[N+]5CCOCC5)S4)C)C3=O)[O-]
Synonyms 1-(4-Methyl-2-morpholino-thiazol-5-yl)-3-(2,5-dihydro-4-methyl-2-morpholin-1-ylidene-onium-thiazol-5-ylidene)-2-oxo-cyclobuten-4-olate
PubChem Compound 15219709
Last Modified Nov 11 2021
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